N-(4-iodophenyl)-7-phenylbicyclo[3.1.1]heptane-6-carboxamide

• IUPAC Name: N-(4-iodophenyl)-7-phenylbicyclo[3.1.1]heptane-6-carboxamide
• InChI: InChI=1S/C20H20INO/c21-14-9-11-15(12-10-14)22-20(23)19-16-7-4-8-17(19)18(16)13-5-2-1-3-6-13/h1-3,5-6,9-12,16-19H,4,7-8H2,(H,22,23)
• InChI Key: OTSKROMRNIVCFM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C(C1)C2C(=O)NC3=CC=C(C=C3)I)C4=CC=CC=C4
• Molecular Formula: C20H20INO
• Molecular Weight: 417.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would feature a bicyclic heptane (a seven-carbon ring) structure, with one phenyl group attached to the 7th carbon, and an amide group attached to the 6th carbon. The amide group would be further substituted with a 4-iodophenyl group.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The amide group might be involved in condensation or hydrolysis reactions. The phenyl groups could undergo electrophilic aromatic substitution reactions, and the C-I bond in the 4-iodophenyl group could be relatively reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would be influenced by the polar amide group and the nonpolar phenyl and heptane groups. Its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Mechanism of Action

Without specific studies on this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug, its mechanism would depend on its structure and the target it’s designed to interact with.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its interactions with biological systems or its potential use in materials science.